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Introduction Taurolidine is a broad-spectrum antimicrobial agent derived from the amino acid
taurine.[1][2] It is utilized primarily as a key ingredient in catheter lock solutions to prevent and
treat catheter-related bloodstream infections (CRBSIs).[1][2][3] Taurolidine's efficacy extends to
a wide range of Gram-positive and Gram-negative bacteria, as well as fungi like Candida.[4][5]
A significant advantage of taurolidine is that the development of bacterial resistance is
uncommon.[1][2] Its mechanism of action, which involves the disruption of microbial cell walls,
also contributes to the prevention of biofilm formation.[2][6] These application notes provide
detailed protocols for the preparation of taurolidine solutions and for conducting in vitro
antimicrobial susceptibility testing.

Mechanism of Action

Taurolidine's antimicrobial activity is not based on a typical antibiotic pathway, but on a
chemical reaction. In an aqueous solution, taurolidine is metabolized, leading to the release of
reactive methylol (hydroxymethyl) groups.[1] These groups react with and denature
components of the microbial cell wall, such as murein, lipopolysaccharides, and
polysaccharides.[1][2] This process disrupts the cell wall's integrity, leading to cell lysis and
death.[4][6] Additionally, this action neutralizes bacterial endotoxins and exotoxins and inhibits
the adherence of microbes to epithelial cells.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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